3-cyclopropyl-1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
Overview
Description
3-cyclopropyl-1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a heterocyclic compound that is derived from pyrazole, a five-membered ring compound. It is an important intermediate in the synthesis of a variety of biologically active compounds, such as antibiotics, antiparasitic agents, and antifungals. This compound has been widely studied due to its potential applications in various fields, including medicinal chemistry, materials science, and agriculture.
Scientific Research Applications
3-cyclopropyl-1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and agriculture. In medicinal chemistry, it has been used as an intermediate in the synthesis of various biologically active compounds, such as antibiotics, antiparasitic agents, and antifungals. In materials science, it has been used as a precursor for the synthesis of polymers and other materials. In agriculture, it has been studied for its potential use as a herbicide.
Mechanism of Action
The mechanism of action of 3-cyclopropyl-1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is not yet fully understood. However, it is believed that the compound has a multi-targeted action, binding to various enzymes and receptors in the body. It is also believed to have antioxidant and anti-inflammatory properties, as well as to be involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, studies have shown that the compound has a variety of effects on the body, including the inhibition of inflammation, the promotion of cell growth and differentiation, and the regulation of enzyme activity.
Advantages and Limitations for Lab Experiments
The advantages of using 3-cyclopropyl-1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole in lab experiments include its low cost, availability, and ease of synthesis. Furthermore, the compound has been studied for its potential applications in various fields, making it a useful tool for research. However, there are some limitations to its use in lab experiments, including the fact that its mechanism of action is not yet fully understood and its effects on the body have not been fully studied.
Future Directions
For research on 3-cyclopropyl-1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole include further investigation of its mechanism of action, its potential applications in various fields, and its effects on the body. Additionally, further studies could be conducted to investigate the synthesis of derivatives of this compound, as well as its potential use in drug design and development. Finally, further research could be conducted to explore the potential of this compound in other areas, such as agriculture and materials science.
Synthesis Methods
3-cyclopropyl-1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole can be synthesized by a variety of methods, including the reaction of cyclopropylmethyl boronic acid with 1,3-diaminopropane in the presence of a base, such as potassium carbonate. The reaction of 1,3-diaminopropane with cyclopropylmethyl boronic acid in the presence of a base results in the formation of a cyclopropylmethylboronate ester, which can then be reacted with a suitable nucleophile, such as a tetramethyl-1,3,2-dioxaborolan-2-yl moiety, to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-cyclopropyl-1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole involves the reaction of cyclopropylmethyl hydrazine with 1,3,2-dioxaborolane followed by methylation and cyclization.", "Starting Materials": [ "Cyclopropylmethyl hydrazine", "1,3,2-dioxaborolane", "Methyl iodide", "Sodium hydride", "Acetonitrile", "Water" ], "Reaction": [ "Step 1: Cyclopropylmethyl hydrazine is reacted with 1,3,2-dioxaborolane in the presence of sodium hydride and acetonitrile to form 3-cyclopropyl-1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole intermediate.", "Step 2: The intermediate is then treated with methyl iodide in the presence of sodium hydride and acetonitrile to methylate the pyrazole ring.", "Step 3: The final step involves cyclization of the methylated intermediate in water to form the desired compound, 3-cyclopropyl-1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole." ] } | |
CAS RN |
2760571-44-4 |
Molecular Formula |
C13H21BN2O2 |
Molecular Weight |
248.1 |
Purity |
95 |
Origin of Product |
United States |
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